2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone

• IUPAC Name: 2-(dimethylamino)-3-(3-methylanilino)naphthalene-1,4-dione
• InChI: InChI=1S/C19H18N2O2/c1-12-7-6-8-13(11-12)20-16-17(21(2)3)19(23)15-10-5-4-9-14(15)18(16)22/h4-11,20H,1-3H3
• InChI Key: LZHOIRGSZOLUMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=C(C(=O)C3=CC=CC=C3C2=O)N(C)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone, also known as DMNQ, is a synthetic compound that has been widely used in scientific research for its unique properties and potential applications. DMNQ belongs to the class of naphthoquinones, which are well-known for their redox properties and biological activities.

Scientific Research Applications

2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone has been widely used in scientific research for its unique redox properties and potential applications. This compound can act as an electron acceptor and transfer electrons to oxygen, generating superoxide radicals. This compound has been used to study oxidative stress and mitochondrial dysfunction, which are associated with various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. This compound has also been used to study the effects of oxidative stress on cellular signaling pathways and gene expression.

Mechanism of Action

2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone acts as an electron acceptor and transfers electrons to oxygen, generating superoxide radicals. The superoxide radicals can then react with other molecules, leading to the formation of reactive oxygen species (ROS). The ROS can cause oxidative damage to cellular components such as proteins, lipids, and DNA. This compound has been shown to induce oxidative stress and mitochondrial dysfunction, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce oxidative stress and mitochondrial dysfunction in various cell types. This compound has been shown to cause a decrease in mitochondrial membrane potential, leading to the release of cytochrome c and activation of caspases, which are involved in programmed cell death. This compound has also been shown to induce DNA damage and inhibit DNA repair mechanisms, leading to genomic instability.

Advantages and Limitations for Lab Experiments

2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound can induce oxidative stress and mitochondrial dysfunction, which are important mechanisms in various diseases. However, this compound also has limitations. It can be toxic to cells at high concentrations and can cause non-specific effects. This compound can also generate ROS, which can cause oxidative damage to cellular components and interfere with experimental results.

Future Directions

There are several future directions for 2-(dimethylamino)-3-[(3-methylphenyl)amino]naphthoquinone research. This compound can be used to study the effects of oxidative stress on cellular signaling pathways and gene expression. This compound can also be used to study the role of oxidative stress in disease pathogenesis and to develop new therapies for oxidative stress-related diseases. Future research can also focus on developing new derivatives of this compound with improved properties and reduced toxicity.
In conclusion, this compound is a synthetic compound that has been widely used in scientific research for its unique properties and potential applications. This compound can induce oxidative stress and mitochondrial dysfunction, which are important mechanisms in various diseases. This compound has advantages and limitations for lab experiments, and future research can focus on developing new derivatives and exploring new applications.